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Compound of Interest

Compound Name: 5-Bromo-2-cyanobenzoic acid

Cat. No.: B1290365

An In-depth Technical Guide to 5-Bromo-2-cyanobenzoic Acid
CAS Number: 1032231-28-9
Abstract

This technical guide provides a comprehensive overview of 5-Bromo-2-cyanobenzoic acid
(CAS Number: 1032231-28-9), a key organic compound for researchers, scientists, and
professionals in drug development. The document details its physicochemical properties,
presents a representative synthetic protocol, and explores its significant role as a chemical
intermediate in the pharmaceutical industry. A particular focus is placed on its application as a
building block in the synthesis of Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors, a
prominent class of drugs for managing type 2 diabetes and related cardiovascular conditions.
The guide includes structured data tables, detailed experimental methodologies, and Graphviz
diagrams to illustrate synthetic workflows and relevant biological signaling pathways, adhering
to strict visualization and data presentation standards.

Introduction

5-Bromo-2-cyanobenzoic acid is an aromatic organic compound featuring a benzoic acid
backbone substituted with a bromine atom at the 5-position and a cyano group at the 2-
position.[1] The presence of these functional groups—a halogen (bromo), a strong electron-
withdrawing nitrile (cyano), and a carboxylic acid—makes it a versatile and valuable
intermediate in synthetic organic chemistry.[1] Its structural characteristics allow for a variety of
chemical transformations, such as nucleophilic substitutions and coupling reactions.[1] While it
has applications in the development of advanced materials like electronic chemicals and
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photoresists, its primary significance lies in its role as a crucial building block for the synthesis

of Active Pharmaceutical Ingredients (APIs).[2]

Physicochemical Properties

The fundamental properties of 5-Bromo-2-cyanobenzoic acid are summarized below. This

data is essential for its handling, reaction setup, and analytical characterization.

Property Value Reference(s)
CAS Number 1032231-28-9 [11[3][4]
Molecular Formula CsHaBrNO2 [1114]
Molecular Weight 226.03 g/mol [11[3]
IUPAC Name 5-bromo-2-cyanobenzoic acid [4]
4-Bromo-2-
Synonyms carboxybenzonitrile, Benzoic [1]
acid, 5-bromo-2-cyano-
Appearance Solid, Off-white powder [1]
Purity Typically 295% [1][4]

Boiling Point (Predicted)

379.1 £ 32.0 °C at 760 mmHg

[5]

Density (Predicted)

1.8 £0.1 g/cm?

[5]

C(0)

SMILES [1]
(=0)C1=C(C#N)C=CC(Br)=C1
HELBBGLIOALLAF-

InChl Key [1][4]

UHFFFAOYSA-N

Storage Conditions

Inert atmosphere, store in

freezer, under -20°C

[3]

Synthesis and Manufacturing
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The synthesis of 5-Bromo-2-cyanobenzoic acid can be achieved through various organic
transformations. A common and representative method is the Sandmeyer reaction, starting
from an appropriately substituted aniline precursor, such as 2-amino-5-bromobenzoic acid. This
process involves the conversion of the amino group into a diazonium salt, which is then
displaced by a cyanide group using a copper(l) cyanide catalyst.

2-Amino-5-bromobenzoic Acid NaNO:z/ aq. HCl |——Diazetization——» . . .
(Starting Material) (05 °C) Diazonium Salt Intermediate
. Sandmeyer Reaction | 5-Bromo-2-cyanobenzoic Acid
product Copper(l) Cyanide (CuCN) > (Final Product)
intermediate

reactant

Click to download full resolution via product page

A representative workflow for the synthesis of 5-Bromo-2-cyanobenzoic acid.

Representative Experimental Protocol

Disclaimer:This protocol is a representative example based on established chemical principles
(the Sandmeyer reaction). It must be adapted and optimized by qualified personnel in a
controlled laboratory setting. All appropriate safety precautions must be taken.

Materials:
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e 2-amino-5-bromobenzoic acid

e Sodium nitrite (NaNO2)

o Concentrated Hydrochloric Acid (HCI)

o Copper(l) cyanide (CuCN)

e Sodium cyanide (NaCN, optional, for complex stability)
o Deionized water

o Diethyl ether or Ethyl acetate (for extraction)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
e Ice

Procedure:

o Step 1: Diazotization

o In a three-necked flask equipped with a mechanical stirrer and a thermometer, suspend 2-
amino-5-bromobenzoic acid in a mixture of water and concentrated hydrochloric acid.

o Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.
o Prepare a solution of sodium nitrite in cold deionized water.

o Add the sodium nitrite solution dropwise to the cooled suspension, ensuring the
temperature is maintained below 5 °C. The addition is complete when a slight excess of
nitrous acid is detected (test with starch-iodide paper).

o The resulting solution contains the in-situ generated diazonium salt intermediate.
e Step 2: Cyanation (Sandmeyer Reaction)

o In a separate reaction vessel, prepare a solution or suspension of copper(l) cyanide in
water. A small amount of sodium cyanide may be added to aid in the solubility and stability
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of the CuCN complex.

o Cool this cyanide solution in an ice bath.

o Slowly add the cold diazonium salt solution from Step 1 to the copper(l) cyanide solution.
Control the rate of addition to manage gas (Nz) evolution and maintain a low temperature.

o After the addition is complete, allow the reaction mixture to stir at low temperature for an
hour, then let it warm to room temperature and stir for several hours or until the reaction is
complete (monitored by TLC or LC-MS).

e Step 3: Work-up and Purification

[¢]

Acidify the reaction mixture with additional HCI to protonate the carboxylic acid and
precipitate the crude product.

o Filter the crude solid and wash with cold water.
o Alternatively, extract the product into an organic solvent like diethyl ether or ethyl acetate.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Remove the solvent under reduced pressure (rotary evaporation) to yield the crude 5-
Bromo-2-cyanobenzoic acid.

o Further purification can be achieved by recrystallization from a suitable solvent system
(e.g., ethanol/water or toluene).

Role in Drug Development and Discovery

5-Bromo-2-cyanobenzoic acid is a key building block for constructing more complex
molecules. Its distinct functional groups provide reactive handles for medicinal chemists to
elaborate upon, making it an important precursor for various APIs. Its utility is particularly noted
in the synthesis of modern therapeutics targeting metabolic and cardiovascular diseases. A
structurally similar compound, 5-bromo-2-chlorobenzoic acid, is an indispensable intermediate
in the manufacturing of leading SGLT2 inhibitors like Dapagliflozin and Empagliflozin.[6][7][8] 5-
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Bromo-2-cyanobenzoic acid serves a comparable role in the development of novel
therapeutic agents.

5-Bromo-2-cyanobenzoic Acid
(Building Block)

Multi-Step
Organic Synthesis

Complex Intermediate

Final API Synthesis

Active Pharmaceutical
Ingredient (API)

Final Drug Product

Click to download full resolution via product page

The logical progression from a chemical building block to a final drug product.

Application Profile: Precursor to SGLT2 Inhibitors
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The primary therapeutic application for intermediates like 5-Bromo-2-cyanobenzoic acid is in
the synthesis of SGLT2 inhibitors.

SGLT2 Inhibitor Mechanism of Action

Sodium-Glucose Cotransporter 2 (SGLT2) is a protein located in the proximal convoluted
tubules of the kidneys, responsible for reabsorbing approximately 90% of the glucose filtered
from the blood back into circulation.[9] SGLT2 inhibitors are a class of oral antihyperglycemic
agents that selectively block this transporter.[10] By inhibiting SGLT2, these drugs prevent
glucose reabsorption, leading to the excretion of excess glucose in the urine (glucosuria).[9]
[10] This mechanism lowers blood glucose levels in an insulin-independent manner, making it
an effective treatment for type 2 diabetes mellitus.[9]

Downstream Signhaling and Cardiorenal Benefits

Beyond glycemic control, SGLT2 inhibitors have demonstrated significant cardiovascular and
renal protective effects.[10] These benefits are attributed to a complex network of downstream
signaling pathways that are modulated following SGLT2 inhibition.
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Signaling pathways modulated by SGLT2 inhibitors, leading to cardiorenal benefits.
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Key downstream effects include:

Reduction of Glucotoxicity and Oxidative Stress: Lowering blood glucose levels reduces the
formation of advanced glycation end products (AGEs) and decreases oxidative stress.[11]

Inhibition of Inflammatory Pathways: SGLT2 inhibitors have been shown to suppress pro-
inflammatory signaling pathways, notably by inhibiting the activation of NF-kB (Nuclear factor
kappa B), which leads to a reduction in circulating inflammatory markers like interleukins
(ILs) and tumor necrosis factor-alpha (TNF-a).[11][12]

Activation of AMPK: Some studies suggest that SGLT2 inhibitors can activate AMP-activated
protein kinase (AMPK), a central regulator of cellular energy balance and inflammation.[12]
[13]

Modulation of the Renin-Angiotensin-Aldosterone System (RAAS): By increasing sodium
delivery to the macula densa in the kidney, these drugs can lead to the suppression of the
RAAS, contributing to blood pressure reduction and other beneficial hemodynamic effects.
[10][13]

Safety and Handling

As a chemical intermediate, 5-Bromo-2-cyanobenzoic acid should be handled with care in a

controlled laboratory or industrial environment.

Handling: Use appropriate Personal Protective Equipment (PPE), including safety goggles,
gloves, and a lab coat. Operations should be carried out in a well-ventilated area or a
chemical fume hood to avoid inhalation of dust.

Storage: The compound should be stored in a tightly sealed container in a cool, dry place.
For long-term stability, storage in a freezer at -20°C under an inert atmosphere is
recommended.[3]

Hazards: While specific toxicity data is limited, halogenated aromatic compounds can pose
health risks. Avoid contact with skin and eyes, and prevent ingestion and inhalation.[1]
Consult the Safety Data Sheet (SDS) from the supplier for detailed information.

Conclusion

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12348473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12348473/
https://pubmed.ncbi.nlm.nih.gov/38492622/
https://pubmed.ncbi.nlm.nih.gov/38492622/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.901340/full
https://www.ncbi.nlm.nih.gov/books/NBK576405/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.901340/full
https://www.benchchem.com/product/b1290365?utm_src=pdf-body
https://www.bldpharm.com/products/1032231-28-9.html
https://cymitquimica.com/cas/1032231-28-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Bromo-2-cyanobenzoic acid, identified by CAS number 1032231-28-9, is a strategically
important chemical intermediate with significant value for the pharmaceutical and chemical
industries. Its unique trifunctional structure makes it an ideal starting point for the synthesis of
complex organic molecules, most notably as a precursor for SGLT2 inhibitors. Understanding
its physicochemical properties, synthetic routes, and the biological pathways of the drugs it
helps create is essential for researchers and developers working on the next generation of
therapeutics for metabolic and cardiovascular diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-cyanobenzoic acid CAS numberl].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290365#5-bromo-2-cyanobenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1290365#5-bromo-2-cyanobenzoic-acid-cas-number
https://www.benchchem.com/product/b1290365#5-bromo-2-cyanobenzoic-acid-cas-number
https://www.benchchem.com/product/b1290365#5-bromo-2-cyanobenzoic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1290365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

